N-(4-ISOTHIOCYANATOBENZYL)-4-[5-(4-METHOXYPHENYL)-2-OXAZOLYL]PYRIDINIUM BROMIDE
N-(4-ISOTHIOCYANATOBENZYL)-4-[5-(4-METHOXYPHENYL)-2-OXAZOLYL]PYRIDINIUM BROMIDE
Brand Name:
Vulcanchem
CAS No.:
155862-90-1
VCID:
VC0183468
InChI:
InChI=1S/C23H18N3O2S.BrH/c1-27-21-8-4-18(5-9-21)22-14-24-23(28-22)19-10-12-26(13-11-19)15-17-2-6-20(7-3-17)25-16-29;/h2-14H,15H2,1H3;1H/q+1;/p-1
SMILES:
COC1=CC=C(C=C1)C2=CN=C(O2)C3=CC=[N+](C=C3)CC4=CC=C(C=C4)N=C=S.[Br-]
Molecular Formula:
C23H18BrN3O2S
Molecular Weight:
480.4 g/mol
N-(4-ISOTHIOCYANATOBENZYL)-4-[5-(4-METHOXYPHENYL)-2-OXAZOLYL]PYRIDINIUM BROMIDE
CAS No.: 155862-90-1
Main Products
VCID: VC0183468
Molecular Formula: C23H18BrN3O2S
Molecular Weight: 480.4 g/mol
![N-(4-ISOTHIOCYANATOBENZYL)-4-[5-(4-METHOXYPHENYL)-2-OXAZOLYL]PYRIDINIUM BROMIDE - 155862-90-1](/images/no_structure.jpg)
| CAS No. | 155862-90-1 |
|---|---|
| Product Name | N-(4-ISOTHIOCYANATOBENZYL)-4-[5-(4-METHOXYPHENYL)-2-OXAZOLYL]PYRIDINIUM BROMIDE |
| Molecular Formula | C23H18BrN3O2S |
| Molecular Weight | 480.4 g/mol |
| IUPAC Name | 2-[1-[(4-isothiocyanatophenyl)methyl]pyridin-1-ium-4-yl]-5-(4-methoxyphenyl)-1,3-oxazole;bromide |
| Standard InChI | InChI=1S/C23H18N3O2S.BrH/c1-27-21-8-4-18(5-9-21)22-14-24-23(28-22)19-10-12-26(13-11-19)15-17-2-6-20(7-3-17)25-16-29;/h2-14H,15H2,1H3;1H/q+1;/p-1 |
| Standard InChIKey | DMAVLRVUKGJFEU-UHFFFAOYSA-M |
| SMILES | COC1=CC=C(C=C1)C2=CN=C(O2)C3=CC=[N+](C=C3)CC4=CC=C(C=C4)N=C=S.[Br-] |
| Canonical SMILES | COC1=CC=C(C=C1)C2=CN=C(O2)C3=CC=[N+](C=C3)CC4=CC=C(C=C4)N=C=S.[Br-] |
| PubChem Compound | 10005362 |
| Last Modified | Nov 11 2021 |
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